SAFFRON POWDER
SAFFRON POWDER
Brand Name:
Vulcanchem
CAS No.:
1401-20-3
VCID:
VC0072016
InChI:
InChI=1S/C21H22O11/c22-8-14-17(28)18(29)19(30)21(31-14)32-20-15(12(25)7-13(26)16(20)27)11(24)6-3-9-1-4-10(23)5-2-9/h1-7,14,17-19,21-23,25-30H,8H2/b6-3+/t14-,17-,18+,19-,21?/m1/s1
SMILES:
C1=CC(=CC=C1C=CC(=C2C(=O)C(C(=O)C(C2=O)(O)OC3C(C(C(C(O3)CO)O)O)O)CC4=C(C(=C(C=CC5=CC=C(C=C5)O)O)C(=O)C(C4=O)(O)OC6C(C(C(C(O6)CO)O)O)O)O)O)O
Molecular Formula:
C21H22O11
Molecular Weight:
450.4 g/mol
SAFFRON POWDER
CAS No.: 1401-20-3
Cat. No.: VC0072016
Molecular Formula: C21H22O11
Molecular Weight: 450.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1401-20-3 |
|---|---|
| Molecular Formula | C21H22O11 |
| Molecular Weight | 450.4 g/mol |
| IUPAC Name | (E)-3-(4-hydroxyphenyl)-1-[3,4,6-trihydroxy-2-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-en-1-one |
| Standard InChI | InChI=1S/C21H22O11/c22-8-14-17(28)18(29)19(30)21(31-14)32-20-15(12(25)7-13(26)16(20)27)11(24)6-3-9-1-4-10(23)5-2-9/h1-7,14,17-19,21-23,25-30H,8H2/b6-3+/t14-,17-,18+,19-,21?/m1/s1 |
| Standard InChI Key | CDYQWSDJFXZWAX-KWEGHWBSSA-N |
| Isomeric SMILES | C1=CC(=CC=C1/C=C/C(=O)C2=C(C(=C(C=C2O)O)O)OC3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O |
| SMILES | C1=CC(=CC=C1C=CC(=C2C(=O)C(C(=O)C(C2=O)(O)OC3C(C(C(C(O3)CO)O)O)O)CC4=C(C(=C(C=CC5=CC=C(C=C5)O)O)C(=O)C(C4=O)(O)OC6C(C(C(C(O6)CO)O)O)O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1C=CC(=O)C2=C(C(=C(C=C2O)O)O)OC3C(C(C(C(O3)CO)O)O)O)O |
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